2-(2-Methoxyphenyl)-4-methyl-5-(6-((3-methylbenzyl)thio)pyridazin-3-yl)thiazole
Overview
Description
This compound is a complex organic molecule that likely contains a thiazole ring (a type of heterocyclic compound). Thiazoles are a class of organic compounds that contain a five-membered aromatic ring with one sulfur atom and one nitrogen atom .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence these properties include the presence and position of functional groups, the overall shape of the molecule, and the types of bonds present .Scientific Research Applications
RNA Helicase DHX9 Inhibition
This compound may serve as an inhibitor for RNA helicase DHX9, which is crucial in the unwinding of RNA structures. Inhibiting DHX9 can be significant in the study of viral replication and cancer progression, as it plays a role in the life cycle of certain viruses and in the regulation of oncogenes .
Antineoplastic Agents
Due to its structural characteristics, this thiazole derivative could be explored as an antineoplastic agent. Antineoplastic agents are used in the treatment of cancer, aiming to halt the growth and spread of cancer cells .
Synthetic Methodologies for Heterocyclic Compounds
The compound’s structure contains a thiazole ring, making it a valuable subject for studying synthetic methodologies of heterocyclic compounds. These methodologies are fundamental in medicinal chemistry for the development of new drugs .
Pharmacological Activity of Oxadiazoles
As part of the oxadiazole family, this compound can be studied for its broad spectrum of pharmacological activities. Oxadiazoles have been reported to possess antibacterial, antifungal, analgesic, anti-inflammatory, and anticancer properties .
Bioisosteres for Carboxylic Acids and Esters
The compound’s structure allows it to act as a bioisostere for carboxylic acids and esters. Bioisosteres are molecules or substructures with similar physical or chemical properties that produce similar biological effects. They are used in drug design to improve pharmacokinetic and pharmacodynamic profiles .
Chemical Biology and Drug Discovery
Given its complex structure, this compound can be used in chemical biology to understand the interaction between chemical compounds and biological systems. This knowledge is essential for drug discovery and the development of new therapeutic agents .
Future Directions
properties
IUPAC Name |
2-(2-methoxyphenyl)-4-methyl-5-[6-[(3-methylphenyl)methylsulfanyl]pyridazin-3-yl]-1,3-thiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N3OS2/c1-15-7-6-8-17(13-15)14-28-21-12-11-19(25-26-21)22-16(2)24-23(29-22)18-9-4-5-10-20(18)27-3/h4-13H,14H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FUHSUELJOFTEJT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CSC2=NN=C(C=C2)C3=C(N=C(S3)C4=CC=CC=C4OC)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N3OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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